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ML 145 ML 145 Selective antagonist for the GPR35 orphan receptor GPCR (IC50 = 20.1 nM). Over 1000-fold more selective for GPR35 compared to GPR55 antagonists.
Brand Name: Vulcanchem
CAS No.: 1164500-72-4
VCID: VC0004827
InChI: InChI=1S/C24H22N2O5S2/c1-15(12-16-6-3-2-4-7-16)13-20-22(29)26(24(32)33-20)11-5-8-21(28)25-17-9-10-18(23(30)31)19(27)14-17/h2-4,6-7,9-10,12-14,27H,5,8,11H2,1H3,(H,25,28)(H,30,31)/b15-12+,20-13-
SMILES: CC(=CC1=CC=CC=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)NC3=CC(=C(C=C3)C(=O)O)O
Molecular Formula: C24H22N2O5S2
Molecular Weight: 482.57

ML 145

CAS No.: 1164500-72-4

Inhibitors

VCID: VC0004827

Molecular Formula: C24H22N2O5S2

Molecular Weight: 482.57

ML 145 - 1164500-72-4

CAS No. 1164500-72-4
Product Name ML 145
Molecular Formula C24H22N2O5S2
Molecular Weight 482.57
IUPAC Name 2-hydroxy-4-[4-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoylamino]benzoic acid
Standard InChI InChI=1S/C24H22N2O5S2/c1-15(12-16-6-3-2-4-7-16)13-20-22(29)26(24(32)33-20)11-5-8-21(28)25-17-9-10-18(23(30)31)19(27)14-17/h2-4,6-7,9-10,12-14,27H,5,8,11H2,1H3,(H,25,28)(H,30,31)/b15-12+,20-13-
SMILES CC(=CC1=CC=CC=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)NC3=CC(=C(C=C3)C(=O)O)O
Description Selective antagonist for the GPR35 orphan receptor GPCR (IC50 = 20.1 nM). Over 1000-fold more selective for GPR35 compared to GPR55 antagonists.
Synonyms 2-Hydroxy-4-[4-(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoylamino]benzoic acid
PubChem Compound 2286812
Last Modified Nov 12 2021
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